Cas no 579511-26-5 (Benzenamine, 5-fluoro-2-nitro-3-phenoxy-)
579511-26-5 structure
Product Name:Benzenamine, 5-fluoro-2-nitro-3-phenoxy-
CAS No:579511-26-5
MF:C12H9FN2O3
MW:248.209866285324
CID:1607758
Update Time:2024-09-13
Benzenamine, 5-fluoro-2-nitro-3-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 5-fluoro-2-nitro-3-phenoxy-
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- Inchi: 1S/C12H9FN2O3/c13-8-6-10(14)12(15(16)17)11(7-8)18-9-4-2-1-3-5-9/h1-7H,14H2
- InChI Key: LHXXXYFYOXJZAS-UHFFFAOYSA-N
- SMILES: C1(N)=CC(F)=CC(OC2=CC=CC=C2)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 248.05977
Experimental Properties
- Density: 1.391±0.06 g/cm3(Predicted)
- Boiling Point: 373.6±42.0 °C(Predicted)
- PSA: 78.39
- pka: -2.08±0.25(Predicted)
Benzenamine, 5-fluoro-2-nitro-3-phenoxy- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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